Cas no 790272-08-1 (1-{4-(pyridin-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one)

• Product Name: 1-{4-(pyridin-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one
• CAS No: 790272-08-1
• MF: C₁₄H₁₇N₅OS
• MW: 303.382680654526
• CID: 3107283
• PubChem ID: 4461619
• Update Time: 2025-04-21

1-{4-(pyridin-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(5-mercapto-4-pyridin-2-yl-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one
• 1-{4-(pyridin-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one
• 790272-08-1
• CS-0349145
• AB00728569-01
• SR-01000058797
• 1-[(4-pyridin-2-yl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]azepan-2-one
• AKOS005198866
• 1-{[4-(pyridin-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}azepan-2-one
• EN300-10271
• 1-((5-Mercapto-4-(pyridin-2-yl)-4h-1,2,4-triazol-3-yl)methyl)azepan-2-one
• SR-01000058797-1
• Z56347261

• Inchi： 1S/C14H17N5OS/c20-13-7-2-1-5-9-18(13)10-12-16-17-14(21)19(12)11-6-3-4-8-15-11/h3-4,6,8H,1-2,5,7,9-10H2,(H,17,21)
• InChI Key： OTMSBBSVRZBCRL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2C(CCCCC2)=O)N1C1C=CC=CN=1

Computed Properties

• Exact Mass: 303.11538136Da
• Monoisotopic Mass: 303.11538136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles